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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 4-benzylmorpholine-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
Due to the limited availability of public data on this specific molecule, this guide synthesizes
information on its precursor, outlines a probable synthetic route, and discusses the broader
biological context of 4-benzylmorpholine derivatives. This document is intended to serve as a
foundational resource for researchers investigating this and related chemical entities.

Introduction

Morpholine and its derivatives are significant scaffolds in medicinal chemistry, known for
conferring favorable pharmacokinetic properties and exhibiting a wide range of biological
activities. The 4-benzylmorpholine moiety, in particular, is a common feature in compounds
targeting various physiological pathways. This guide focuses on a specific derivative, Methyl 4-
benzylmorpholine-2-carboxylate, providing available data and outlining methodologies for its
synthesis and potential evaluation.
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Chemical Identification and Properties

While specific experimental data for Methyl 4-benzylmorpholine-2-carboxylate is not readily
available in public databases, its fundamental identifiers have been established.

Table 1. Chemical Identification of Methyl 4-benzylmorpholine-2-carboxylate

Identifier Value

Chemical Name Methyl 4-benzylmorpholine-2-carboxylate
CAS Number 1427475-15-7

Molecular Formula C13H17NO3

Molecular Weight 235.28 g/mol

Precursor: 4-Benzylmorpholine-2-carboxylic Acid

The immediate precursor for the synthesis of the target compound is 4-Benzylmorpholine-2-
carboxylic acid. Its properties are summarized below.

Table 2: Properties of 4-Benzylmorpholine-2-carboxylic Acid

Property Value Source
CAS Number 769087-80-1
Molecular Formula C12H15NO3
Molecular Weight 221.25 g/mol
Appearance Solid
Synthesis

A specific, detailed experimental protocol for the synthesis of Methyl 4-benzylmorpholine-2-
carboxylate is not available in peer-reviewed literature. However, based on standard organic
chemistry principles, the most probable route of synthesis is the Fischer esterification of its
carboxylic acid precursor, 4-Benzylmorpholine-2-carboxylic acid.
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Proposed Experimental Protocol: Fischer Esterification

This protocol is a generalized procedure and may require optimization for specific laboratory
conditions.

Objective: To synthesize Methyl 4-benzylmorpholine-2-carboxylate from 4-
Benzylmorpholine-2-carboxylic acid.

Materials:

e 4-Benzylmorpholine-2-carboxylic acid

¢ Methanol (anhydrous)

 Sulfuric acid (concentrated) or Thionyl chloride

e Sodium bicarbonate (saturated aqueous solution)
e Brine (saturated agueous solution)

e Anhydrous sodium sulfate or magnesium sulfate
o Dichloromethane or Ethyl acetate (for extraction)
» Rotary evaporator

o Standard laboratory glassware

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-Benzylmorpholine-2-carboxylic acid (1 equivalent) in an excess of
anhydrous methanol.

o Acid Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-
0.2 equivalents) to the solution while stirring. Alternatively, for a non-acid-catalyzed reaction,
thionyl chloride can be used to form the acid chloride in situ, followed by the addition of
methanol.
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e Reaction: Heat the mixture to reflux and maintain for several hours (e.g., 4-8 hours). The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Remove the excess methanol using a rotary evaporator.
o Dilute the residue with dichloromethane or ethyl acetate.

o Carefully neutralize the mixture by washing with a saturated aqueous solution of sodium
bicarbonate. Repeat until effervescence ceases.

o Wash the organic layer with brine.
o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
o Filter off the drying agent.

 Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.
Further purification can be achieved by column chromatography on silica gel.

Synthesis Workflow Diagram
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General Synthesis Workflow
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Caption: General workflow for the synthesis of Methyl 4-benzylmorpholine-2-carboxylate.

Biological Activity and Potential Applications

Specific biological data for Methyl 4-benzylmorpholine-2-carboxylate is not currently
published. However, the broader class of 4-benzylmorpholine derivatives has been investigated
for various therapeutic applications. These derivatives are recognized as privileged structures
in medicinal chemistry due to their favorable metabolic and physicochemical properties.

Derivatives of 4-benzylmorpholine have been explored as:

e Anticancer agents: Certain benzomorpholine derivatives have been synthesized and
evaluated as EZH2 inhibitors for their potential in treating non-small cell lung cancer.
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» RORYyt agonists: Benzomorpholine compounds have been identified as potent agonists of
the retinoic acid receptor-related orphan receptor yt (RORyt), a target for cancer
immunotherapy.

» Antimalarial agents: Benzylmorpholine analogues have been designed and synthesized as
potential single-dose cures for malaria.

The inclusion of the morpholine ring can enhance the pharmacokinetic profile of drug
candidates. Given this context, Methyl 4-benzylmorpholine-2-carboxylate could serve as a
valuable intermediate or building block in the synthesis of more complex, biologically active
molecules.

Drug Discovery and Development Pathway
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Drug Discovery and Development Process
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Caption: A simplified logical flow of the drug discovery and development process.
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Conclusion and Future Directions

Methyl 4-benzylmorpholine-2-carboxylate, identified by CAS number 1427475-15-7,
represents a potentially valuable, yet under-investigated, chemical entity. While specific
physicochemical and biological data are sparse in the public domain, its synthesis is
achievable through standard esterification of 4-Benzylmorpholine-2-carboxylic acid. The
established importance of the 4-benzylmorpholine scaffold in drug discovery suggests that the
title compound could be a key intermediate for the development of novel therapeutics. Future
research should focus on the detailed characterization of this molecule and the exploration of
its biological activities, which may unveil its potential in various therapeutic areas.

Disclaimer

The information provided in this guide is based on publicly available data and established
scientific principles. The proposed experimental protocol is a general guideline and should be
adapted and optimized by qualified personnel in a controlled laboratory setting. The biological
activities mentioned are for the general class of 4-benzylmorpholine derivatives and may not be
representative of the specific activity of Methyl 4-benzylmorpholine-2-carboxylate.

 To cite this document: BenchChem. ["Methyl 4-benzylmorpholine-2-carboxylate CAS number
and properties"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597345#methyl-4-benzylmorpholine-2-carboxylate-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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